Cas no 1270003-50-3 ((2S)-2-amino-2-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol)

• Product Name: (2S)-2-amino-2-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol
• CAS No: 1270003-50-3
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5869063
• PubChem ID: 96741755
• Update Time: 2025-11-01

(2S)-2-amino-2-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-ethanol, β-amino-, (βS)-
• (2S)-2-amino-2-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol

• Inchi： 1S/C9H11N3O/c10-8(5-13)7-4-12-9-6(7)2-1-3-11-9/h1-4,8,13H,5,10H2,(H,11,12)/t8-/m1/s1
• InChI Key： NVBQVPWRTCQOOL-MRVPVSSYSA-N
• SMILES： C12NC=C([C@H](N)CO)C1=CC=CN=2

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• pka: 12.47±0.10(Predicted)

Additional information on (2S)-2-amino-2-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol

Recent Advances in the Study of (2S)-2-amino-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol (CAS: 1270003-50-3)

The compound (2S)-2-amino-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol (CAS: 1270003-50-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key advancements in the study of this compound is its role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding modes of (2S)-2-amino-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol with its target proteins. These studies have revealed that the compound exhibits high selectivity and affinity, making it a valuable candidate for further drug development. Additionally, in vitro and in vivo assays have demonstrated its efficacy in reducing tumor growth and inflammation in preclinical models.

Another area of interest is the synthetic accessibility of (2S)-2-amino-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol. Recent publications have described novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further pharmacological studies and clinical trials. Moreover, the compound's stability and pharmacokinetic properties have been optimized through structural modifications, enhancing its bioavailability and therapeutic index.

In summary, the latest research on (2S)-2-amino-2-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol (CAS: 1270003-50-3) highlights its potential as a versatile scaffold for drug discovery. Its demonstrated biological activity, combined with improved synthetic methodologies, positions it as a promising candidate for the development of novel therapeutics targeting kinase-mediated diseases. Future studies are expected to explore its applications in combination therapies and its potential for overcoming drug resistance in various pathological conditions.